Cas no 2137616-31-8 (1-chloro-4-ethylcycloheptane-1-carboxylic acid)

• Product Name: 1-chloro-4-ethylcycloheptane-1-carboxylic acid
• CAS No: 2137616-31-8
• MF: C₁₀H₁₇ClO₂
• MW: 204.693782567978
• CID: 5926786
• PubChem ID: 165740505
• Update Time: 2024-01-05

1-chloro-4-ethylcycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-ethylcycloheptane-1-carboxylic acid
• 2137616-31-8
• EN300-1122628

• Inchi： 1S/C10H17ClO2/c1-2-8-4-3-6-10(11,7-5-8)9(12)13/h8H,2-7H2,1H3,(H,12,13)
• InChI Key： HWBLLYCHLGVVPL-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)O)CCCC(CC)CC1

Computed Properties

• Exact Mass: 204.0917075g/mol
• Monoisotopic Mass: 204.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų